Cas no 84765-48-0 (1,3-Benzenediol, 5-hexadecyl-)

• Product name: 1,3-Benzenediol, 5-hexadecyl-
• CAS No: 84765-48-0
• MF: C₂₂H₃₈O₂
• MW: 334.535927295685
• CID: 666335
• PubChem ID: 10782972

1,3-Benzenediol, 5-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-hexadecyl-
• 5-hexadecylbenzene-1,3-diol
• 84765-48-0
• DTXSID70444871

• Inchi： InChI=1S/C22H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-21(23)19-22(24)18-20/h17-19,23-24H,2-16H2,1H3
• InChI Key： FYXJKENJKALVIL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O

Computed Properties

• Exact Mass: 334.287180451g/mol
• Monoisotopic Mass: 334.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 40.5Ų